Cas no 1396675-77-6 (N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide)

• Product Name: N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide
• CAS No: 1396675-77-6
• MF: C₁₉H₁₉ClN₂O₅
• MW: 390.817564249039
• CID: 5791976
• PubChem ID: 71781945
• Update Time: 2025-07-13

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• 1396675-77-6
• N'-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N-[(2-chlorophenyl)methyl]oxamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(2-chlorobenzyl)oxalamide
• AKOS024523999
• F5857-3347
• VU0525155-1

• Inchi： 1S/C19H19ClN2O5/c1-19(25,13-6-7-15-16(8-13)27-11-26-15)10-22-18(24)17(23)21-9-12-4-2-3-5-14(12)20/h2-8,25H,9-11H2,1H3,(H,21,23)(H,22,24)
• InChI Key： UOMCDRKWABRCOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C(NCC(C)(C1=CC=C2C(=C1)OCO2)O)=O)=O

Computed Properties

• Exact Mass: 390.0982494g/mol
• Monoisotopic Mass: 390.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.9Ų

Additional information on N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide

Comprehensive Analysis of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide (CAS 1396675-77-6)

The compound N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide (CAS 1396675-77-6) is a specialized organic molecule with a unique structural framework. Its benzodioxole and chlorophenyl moieties contribute to its potential applications in pharmaceutical and biochemical research. Researchers often explore its properties due to its hybrid structure, which combines aromatic and aliphatic functionalities. This compound has garnered attention in recent years, particularly in studies targeting enzyme modulation and receptor interactions.

One of the most frequently asked questions about CAS 1396675-77-6 revolves around its solubility and stability under various conditions. Laboratory tests indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for in vitro assays. Its stability is pH-dependent, with optimal performance observed in neutral to slightly acidic environments. These characteristics are critical for researchers designing experiments involving this compound.

In the context of current trends, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide has been linked to studies on neuroprotective agents and metabolic pathways. Its hydroxypropyl and ethanediamide groups suggest potential interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These attributes align with the growing interest in small-molecule therapeutics and precision medicine, where tailored compounds play a pivotal role.

From a synthetic chemistry perspective, the preparation of CAS 1396675-77-6 involves multi-step organic reactions, including amide coupling and reductive amination. The purity of the final product is typically verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent requirements for research applications, particularly in high-throughput screening.

Another area of interest is the compound's potential role in drug discovery pipelines. Its benzodioxol-5-yl group is structurally similar to fragments found in several FDA-approved drugs, hinting at possible bioisosteric applications. Researchers are also investigating its pharmacokinetic properties, such as absorption and distribution, to evaluate its suitability as a lead compound.

Environmental and safety considerations for N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[(2-chlorophenyl)methyl]ethanediamide are equally important. While it is not classified as hazardous under standard guidelines, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended. Disposal should follow institutional regulations to minimize ecological impact.

In summary, CAS 1396675-77-6 represents a versatile compound with significant potential in biomedical research. Its structural complexity and functional groups make it a valuable candidate for exploring new therapeutic avenues. As the scientific community continues to prioritize molecular diversity and targeted therapies, this compound is likely to remain a subject of active investigation.